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Compound of Interest

Compound Name: FFN102

Cat. No.: B560496 Get Quote

Essential Safety and Handling Guide for FFN102
This guide provides crucial safety and logistical information for the handling and disposal of

FFN102, a fluorescent false neurotransmitter used in neuroscience research. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

I. Personal Protective Equipment (PPE)
While FFN102 is not classified as a hazardous substance or mixture, adherence to standard

laboratory safety protocols is essential to minimize exposure and ensure a safe working

environment.[1] The following personal protective equipment should be worn when handling

FFN102:
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PPE Category Specific Recommendations Purpose

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

To protect eyes from potential

splashes of FFN102 solutions.

Hand Protection
Disposable nitrile or latex

gloves.

To prevent skin contact with

the compound. Gloves should

be inspected before use and

changed frequently.

Body Protection A standard laboratory coat.
To protect personal clothing

and skin from accidental spills.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. If creating

aerosols or handling large

quantities, a fume hood should

be used. In case of fire, a self-

contained breathing apparatus

is recommended.[1]

To avoid inhalation of dust or

aerosols.[1]

II. Handling and Storage
Proper handling and storage are critical for maintaining the integrity of FFN102 and ensuring

laboratory safety.

A. Chemical Properties and Stability:
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Property Value

Molecular Formula C11H10NClO3・CH3SO3H (mesylate salt)[1]

Molecular Weight 335.76 g/mol (mesylate salt)

Appearance Solid

Purity ≥98% (HPLC)

Solubility Soluble in water to 50 mM[2]

B. Storage Conditions:

Form
Storage

Temperature
Duration Notes

Solid +4°C Up to 12 months Desiccate[2]

In Solvent -20°C 1 month
Sealed storage, away

from moisture[1][3]

-80°C 6 months
Sealed storage, away

from moisture[1][3]

C. Safe Handling Procedures:

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary PPE and spill cleanup materials readily available.

Weighing: When weighing the solid form, do so in a chemical fume hood or a designated

area with local exhaust ventilation to avoid inhalation of any dust.[1]

Solution Preparation: To prepare a stock solution, add the solvent to the vial containing the

FFN102 solid. If using water as the solvent, it is recommended to filter and sterilize the

solution with a 0.22 μm filter before use.[3]

Use: When working with FFN102 solutions, avoid direct contact with skin and eyes. Use

appropriate lab equipment (e.g., pipettes) for all transfers.
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Spill Management: In case of a spill, wear appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the

spill area thoroughly.

III. Disposal Plan
Dispose of FFN102 and any contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Unused FFN102 should be disposed of as chemical waste. Do not discard

it down the drain.

Contaminated Materials: All disposable materials that have come into contact with FFN102,

such as gloves, pipette tips, and paper towels, should be collected in a designated, sealed

waste container and disposed of as chemical waste.

Solutions: Aqueous solutions of FFN102 should be collected in a clearly labeled waste

container for chemical waste disposal.

IV. First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

water. Seek medical attention if irritation

develops.[1]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

V. Experimental Workflow and Safety
The following diagram illustrates the key steps and safety considerations in a typical

experiment involving FFN102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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